Cas no 2229150-63-2 (tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate
• CAS No: 2229150-63-2
• MF: C₁₄H₁₇F₃N₂O₂
• MW: 302.292194128037
• CID: 6529528
• PubChem ID: 165621995
• Update Time: 2025-07-15

tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate
• EN300-1901142
• 2229150-63-2
• tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenyl]carbamate

• Inchi： 1S/C14H17F3N2O2/c1-12(2,3)21-11(20)19-8-4-5-9(10(15)6-8)13(18)7-14(13,16)17/h4-6H,7,18H2,1-3H3,(H,19,20)
• InChI Key： KKTKQWSCJBKAEH-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1F)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 302.12421228g/mol
• Monoisotopic Mass: 302.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate

Introduction to tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate (CAS No. 2229150-63-2)

tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate, with the CAS number 2229150-63-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino-substituted difluorocyclopropyl moiety, and a fluorinated phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The development of new pharmaceuticals often hinges on the discovery and optimization of small molecules with specific biological activities. tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate is one such molecule that has shown promise in various preclinical studies. The tert-butyl group provides steric hindrance and enhances the compound's stability, while the difluorocyclopropyl moiety introduces unique electronic and steric properties that can modulate its interactions with biological targets.

Recent research has focused on the potential of tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate as a lead compound for the development of new therapeutic agents. Studies have demonstrated its ability to selectively bind to specific protein targets, which is crucial for its pharmacological activity. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. This finding suggests that it could be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The fluorinated phenyl ring in tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate plays a critical role in enhancing its binding affinity and selectivity. Fluorine atoms are known to influence the electronic properties of organic molecules, often leading to improved pharmacokinetic profiles and reduced off-target effects. This makes the compound particularly attractive for drug development, as it can potentially offer better efficacy and safety compared to existing treatments.

In addition to its potential therapeutic applications, tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate has also been studied for its synthetic accessibility. The synthesis of this compound involves several well-established chemical reactions, making it feasible for large-scale production. A recent paper in Organic Letters described an efficient synthetic route that yields high purity and yield of the final product. This synthetic approach not only simplifies the manufacturing process but also reduces the overall cost, which is essential for commercial viability.

The safety profile of tert-butyl N-4-(1-amino-2,2-difluorocyclopropyl)-3-fluorophenylcarbamate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are encouraging and support further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-(1-amino-2,2-difluorocyclopropil)-3-fluorophenylcarbamate in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. The next phase will focus on assessing its therapeutic potential in patients with specific diseases.

In conclusion, tert-butyl N-4-(1-amino-2,2-difluorocyclopropil)-3-fluorophenylcarbamate (CAS No. 2229150-63-2) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and favorable biological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound could play a significant role in advancing treatments for various diseases.